Y 134
Y 134
[6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-(4-propan-2-yl-1-piperazinyl)phenyl]methanone is an aromatic ketone.
Brand Name:
Vulcanchem
CAS No.:
849662-80-2
VCID:
VC0004549
InChI:
InChI=1S/C28H28N2O3S/c1-18(2)29-13-15-30(16-14-29)21-7-3-19(4-8-21)27(33)26-24-12-11-23(32)17-25(24)34-28(26)20-5-9-22(31)10-6-20/h3-12,17-18,31-32H,13-16H2,1-2H3
SMILES:
CC(C)N1CCN(CC1)C2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O
Molecular Formula:
C28H28N2O3S
Molecular Weight:
472.6 g/mol
Y 134
CAS No.: 849662-80-2
Cat. No.: VC0004549
Molecular Formula: C28H28N2O3S
Molecular Weight: 472.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-(4-propan-2-yl-1-piperazinyl)phenyl]methanone is an aromatic ketone. |
|---|---|
| CAS No. | 849662-80-2 |
| Molecular Formula | C28H28N2O3S |
| Molecular Weight | 472.6 g/mol |
| IUPAC Name | [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-(4-propan-2-ylpiperazin-1-yl)phenyl]methanone |
| Standard InChI | InChI=1S/C28H28N2O3S/c1-18(2)29-13-15-30(16-14-29)21-7-3-19(4-8-21)27(33)26-24-12-11-23(32)17-25(24)34-28(26)20-5-9-22(31)10-6-20/h3-12,17-18,31-32H,13-16H2,1-2H3 |
| Standard InChI Key | LQEOPHGPHCWOAC-UHFFFAOYSA-N |
| SMILES | CC(C)N1CCN(CC1)C2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O |
| Canonical SMILES | CC(C)N1CCN(CC1)C2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O |
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